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Compound of Interest

Compound Name: Tributyl(vinyl)tin

Cat. No.: B143874 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling of Tributyl(vinyl)tin and procedures for

managing spills and exposure.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tributyl(vinyl)tin?

A1: Tributyl(vinyl)tin is a hazardous chemical with multiple risks. It is a flammable liquid and

vapor.[1][2][3][4] Health hazards include being toxic if swallowed, harmful in contact with skin,

causing serious skin and eye irritation, and potential damage to organs through prolonged or

repeated exposure.[1][3][5][6][7] Furthermore, it is very toxic to aquatic life with long-lasting

effects.[1][5][7][8]

Q2: What are the immediate symptoms of exposure to Tributyl(vinyl)tin?

A2: Acute exposure can lead to irritation of the skin, eyes, and respiratory system.[1][9]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[10] Skin contact may result in chemical burns, particularly at high concentrations.[9]

Q3: What personal protective equipment (PPE) is mandatory when working with

Tributyl(vinyl)tin?
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A3: Appropriate PPE is crucial to ensure safety. This includes chemical splash goggles,

chemical-resistant gloves (e.g., PVC), and protective clothing to prevent skin contact.[1][5][6]

[11] All handling of Tributyl(vinyl)tin should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1][11] In situations with a risk of overexposure to vapors, a

NIOSH/MSHA approved respirator is necessary.[6]

Q4: How should I properly store Tributyl(vinyl)tin?

A4: Store Tributyl(vinyl)tin in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents, acids, and bases.[6][11] The container should be

kept tightly closed and stored under an inert gas like nitrogen or argon to prevent oxidation or

hydrolysis.[7]

Q5: How must I dispose of Tributyl(vinyl)tin waste?

A5: Tributyl(vinyl)tin and any contaminated materials must be treated as hazardous waste.[5]

[7] Disposal should be carried out through a licensed hazardous waste facility, often via

incineration.[7] Never dispose of this chemical into drains or the environment.[5][7] Always

consult local, state, and federal regulations for proper disposal procedures.[5]

Troubleshooting Guides
Problem: I suspect a small leak from a container of Tributyl(vinyl)tin.

Solution:

Immediately alert others in the vicinity.

If it is safe to do so, tighten the container seal or transfer the material to a new, secure

container.

Inspect the storage area for any signs of contamination.

If a small spill has occurred, follow the minor spill cleanup protocol.

Problem: The color of the Tributyl(vinyl)tin solution appears to have changed.

Solution:
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Do not use the reagent. A change in color could indicate degradation or contamination,

which may alter its reactivity and toxicity.

Consult the manufacturer's documentation or technical support for information on the

stability and appearance of the product.

Dispose of the material as hazardous waste according to institutional and regulatory

guidelines.

Problem: I am experiencing irritation while working with Tributyl(vinyl)tin, despite wearing

PPE.

Solution:

Immediately cease work and move to a well-ventilated area.

Re-evaluate your PPE. Ensure your gloves are the correct type for organotin compounds

and have not exceeded their breakthrough time. Check for any tears or defects in your

gloves and protective clothing.

Verify that the chemical fume hood is functioning correctly.

If irritation persists, seek medical attention.

Quantitative Data Summary
Physical and Chemical Properties
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Property Value

Molecular Formula C₁₄H₃₀Sn

Molecular Weight 317.10 g/mol [12]

Appearance Clear colorless to pale yellow liquid[1][3]

Boiling Point 104-106 °C at 3.5 mmHg[2][7][8]

Density 1.085 g/mL at 25 °C[2][8]

Flash Point 43 °C (109.4 °F) - closed cup[2]

Water Solubility Not miscible or difficult to mix[8]

Occupational Exposure Limits

Organization Limit Type Value

ACGIH TWA 0.1 mg/m³ (as Sn)

ACGIH STEL 0.2 mg/m³ (as Sn)

NIOSH TWA 0.1 mg/m³ (as Sn)

NIOSH IDLH 25 mg/m³ (as Sn)

Note: "Skin" designation indicates the potential for significant contribution to the overall

exposure by the cutaneous route.[5]

Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure that a chemical fume hood is certified and functioning

correctly. Have a dedicated spill kit and emergency contact information readily available.

Personal Protective Equipment: Don appropriate PPE, including a lab coat, chemical splash

goggles, and chemical-resistant gloves.
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Aliquotting and Dispensing: Conduct all transfers and manipulations of Tributyl(vinyl)tin
inside the chemical fume hood. Use a syringe or cannula for liquid transfers to minimize

exposure to air and vapors.

Reaction Setup: If used in a reaction, ensure the apparatus is assembled securely within the

fume hood. If the reaction is heated, use a well-controlled heating mantle and have a fire

extinguisher rated for chemical fires nearby.

Post-Handling: Tightly seal the container and return it to its designated storage location.

Decontamination: Wipe down the work area within the fume hood with an appropriate

solvent. Dispose of all contaminated disposable materials (e.g., pipette tips, wipes) as

hazardous waste.

Hygiene: Immediately after handling, remove gloves and wash hands thoroughly with soap

and water.

Emergency Protocol: Minor Spill (less than 1 liter)
Alert Personnel: Immediately notify all personnel in the immediate area of the spill.[13]

Evacuate and Secure: Restrict access to the spill area.[13]

Control Vapors: Ensure the area is well-ventilated, typically by using a chemical fume hood.

Remove all sources of ignition.[5]

Don PPE: Wear appropriate PPE, including a respirator if necessary.

Containment: Use an inert absorbent material such as vermiculite, sand, or earth to contain

the spill.[11] Do not use combustible materials like sawdust.[11]

Absorption: Carefully apply the absorbent material over the spill, working from the outside in

to prevent spreading.

Collection: Once the liquid is absorbed, carefully scoop the material into a designated,

sealable container for hazardous waste.
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Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning

materials for hazardous waste disposal.

Disposal: Label the waste container appropriately and arrange for disposal through your

institution's environmental health and safety office.

Emergency Protocol: Major Spill (greater than 1 liter)
Evacuate: Immediately evacuate the laboratory, closing the doors behind you.[13]

Alert: Activate the nearest fire alarm and notify your institution's emergency response team

and/or call 911.[13]

Information: Be prepared to provide the following information to emergency responders:

Name of the chemical: Tributyl(vinyl)tin

Location of the spill

Estimated quantity spilled

Any known injuries or exposures[13]

Do Not Re-enter: Do not re-enter the spill area until it has been cleared by trained

emergency responders.

Emergency Protocol: Personnel Exposure
Skin Contact: Immediately remove all contaminated clothing, including footwear.[5] Flush the

affected skin with copious amounts of running water for at least 15 minutes.[11] Seek

immediate medical attention.[11]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Seek immediate medical attention.[11]

Inhalation: Move the affected person to fresh air immediately.[11] If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-

mouth).[6] Seek immediate medical attention.[11]
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Ingestion: Do NOT induce vomiting.[11] If the person is conscious and alert, rinse their

mouth with water and have them drink 2-4 cupfuls of milk or water.[11] Seek immediate

medical attention.[11]
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Caption: Workflow for the safe handling of Tributyl(vinyl)tin.
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Caption: Decision tree for responding to a Tributyl(vinyl)tin spill.
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Caption: Immediate response actions for personnel exposure to Tributyl(vinyl)tin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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